Barium136
Description
Historical Context of Barium-136 Research
The element barium was first identified as a new element in 1772 by Carl Wilhelm Scheele, and it was first isolated in 1808 by Humphry Davy. buyisotope.combuyisotope.comwikipedia.org The study of its isotopes, including Barium-136, became possible with the development of mass spectrometry in the early 20th century. One of the earliest mentions of research specifically on the excited states of Barium-136 dates back to 1968, in the context of particle scattering experiments. nasa.gov
Early research in nuclear physics focused on understanding the structure and properties of atomic nuclei. Barium-136, with its stable nucleus, served as a subject for experiments aimed at probing nuclear structure and forces. tracesciences.com
Scope and Interdisciplinary Relevance of Barium-136 Studies
The applications of Barium-136 have expanded significantly over the years, spanning across multiple scientific fields.
Nuclear Physics: In nuclear physics, Barium-136 is crucial for studies on neutrinoless double beta decay. triumf.camappingignorance.orgcolostate.eduwashington.eduarxiv.org Scientists are searching for the theoretical decay of Xenon-136 into Barium-136, a process that, if observed, would prove that neutrinos are their own antiparticles and could help explain the matter-antimatter asymmetry in the universe. triumf.camappingignorance.org The nEXO (next Enriched Xenon Observatory) experiment, for instance, uses a large detector filled with liquid Xenon-136 to look for this rare decay. triumf.cawashington.edu A key aspect of this research is "barium tagging," a technique being developed to isolate and identify the single Barium-136 atom produced in the decay, which would provide definitive evidence of the event. triumf.cacolostate.eduarxiv.org Barium-136 has also been used to study photon scattering phenomena and in activation cross-section experiments. tracesciences.com
Geochemistry: Barium isotopes, including Barium-136, are used as tracers for various geological and oceanographic processes. ustc.edu.cnresearchgate.netfrontiersin.org Because barium is a highly incompatible element during mantle melting, its isotopic composition in mantle-derived rocks can provide insights into crustal material recycling in the Earth's mantle. ustc.edu.cn The ratio of different barium isotopes can vary depending on the source of the material, allowing scientists to trace the movement and mixing of materials within the Earth. In marine geochemistry, barium isotopes help in understanding ocean circulation, the cycling of elements, and past productivity of oceans. researchgate.netfrontiersin.orgnsf.gov
Astrophysics: The study of barium isotopes in stars provides clues about the processes of nucleosynthesis, the creation of elements in stars. The relative abundances of barium isotopes, including Barium-136, can help distinguish between the slow (s-process) and rapid (r-process) neutron-capture processes that create heavy elements. physicsworld.com Observations of the isotopic composition of barium in ancient stars have challenged and refined our understanding of how elements were formed in the early galaxy. physicsworld.com
Chemical Compounds Mentioned:
Properties
CAS No. |
15125-64-1 |
|---|---|
Molecular Formula |
F2FeH8O4 |
Origin of Product |
United States |
Nuclear Structure and Spectroscopy of Barium 136
Ground State Properties of Barium-136 Nucleus
Nuclear Spin and Parity Determinations
The ground state of the Barium-136 nucleus has a nuclear spin of 0 and a positive parity (0+). chemlin.orgbuyisotope.comkaeri.re.kr This is characteristic of even-even nuclei, where all protons and neutrons are paired up, resulting in a total angular momentum of zero.
Nuclear Charge Radius and Related Parameters
The nuclear charge radius of Barium-136 has been determined to be approximately 4.8334 femtometers (fm), with an uncertainty of 0.0046 fm. chemlin.org This parameter is crucial for understanding the distribution of charge within the nucleus and for testing nuclear models.
Binding Energy and Mass Excess
The binding energy of the Barium-136 nucleus is approximately 1142.7746 MeV. chemlin.org The binding energy per nucleon is about 8.402755 MeV. chemlin.orgperiodictable.com The mass excess of ¹³⁶Ba has been measured to be -88.88688 MeV chemlin.org or -88,886.921 ± 0.306 keV. wikidata.org These values provide insight into the stability of the nucleus.
Table 1: Ground State Properties of Barium-136
| Property | Value |
| Nuclear Spin and Parity | 0+ chemlin.orgbuyisotope.comkaeri.re.kr |
| Nuclear Charge Radius | 4.8334(46) fm chemlin.org |
| Binding Energy | 1142.7746 MeV chemlin.org |
| Binding Energy per Nucleon | 8.402755 MeV chemlin.orgperiodictable.com |
| Mass Excess | -88.88688 MeV chemlin.org |
Excited States and Nuclear Level Schemes of Barium-136
Beyond the ground state, the ¹³⁶Ba nucleus can exist in various excited states, each with a specific energy, spin, and parity. The study of these states and the transitions between them is essential for developing a comprehensive model of the nucleus.
Gamma Spectroscopy Investigations of Barium-136 Excited States
Gamma spectroscopy is a primary tool for investigating the excited states of nuclei. By studying the gamma rays emitted as a nucleus de-excites, the energies and relative intensities of these transitions can be precisely measured.
Studies involving the decay of Lanthanum-136 (¹³⁶La) into ¹³⁶Ba have identified several gamma rays. nasa.gov The most intense of these is at 818.5 keV. nasa.gov Other observed gamma rays have energies of 760.4 keV, 1019.1 keV, 1261.7 keV, 1310.5 keV, and 1322.5 keV. nasa.gov These measurements have been crucial in constructing the nuclear level scheme of ¹³⁶Ba.
Further investigations using the (n,n'γ) reaction with reactor fast neutrons have populated excited states up to 2.8 MeV with spin values up to 7. osti.gov
Studies of Low-Lying Energy Levels
The low-lying energy levels of ¹³⁶Ba have been extensively studied. Early work proposed spin assignments for several levels based on gamma-gamma directional correlation measurements. osti.gov More recent studies have provided more precise energy values and have identified additional states.
The first excited state is located at 818.5 keV and has a spin and parity of 2+. nasa.govosti.gov Other established excited states include levels at 1578.9 keV, 2080.2 keV, 2128.5 keV, 2141.0 keV, and 2315.6 keV. nasa.gov There is particular interest in the states around twice the energy of the first excited state, as they can provide insights into the collective vibrational nature of the nucleus. nasa.gov
Table 2: Selected Excited States of Barium-136
| Energy (keV) | Spin and Parity |
| 818.5 nasa.govosti.gov | 2+ nasa.govosti.gov |
| 1578.9 nasa.gov | 2+ nasa.gov |
| 1660 osti.gov | 2+ osti.gov |
| 1900 osti.gov | 4+ osti.gov |
| 2080.2 nasa.gov | |
| 2128.5 nasa.gov | |
| 2141.0 nasa.gov | |
| 2240 osti.gov | 6+ osti.gov |
| 2315.6 nasa.gov |
Nuclear Isomeric States and Their Properties
Barium-136 possesses a notable nuclear isomer, designated as Barium-136m (¹³⁶ᵐBa). A nuclear isomer is a metastable state of an atomic nucleus, in which the nucleus exists in a higher energy state for a longer time than ordinary excited states. chemlin.orgchemlin.org This isomer is characterized by a specific set of properties that have been determined through various experimental techniques.
The excitation energy of ¹³⁶ᵐBa is 2030.535(18) keV above the ground state. chemlin.orgchemlin.org It has a half-life of 308.4(19) milliseconds. chemlin.org The spin and parity of this isomeric state are assigned as 7⁻. chemlin.orgchemlin.org The decay of ¹³⁶ᵐBa occurs via isomeric transition (IT) to the stable ground state of ¹³⁶Ba with a 100% probability. chemlin.org
Beyond the well-defined 7⁻ isomer, studies of the decay of Lanthanum-136 (¹³⁶La) and nuclear reactions have revealed other excited states in Barium-136. For instance, gamma-ray spectroscopy has identified excited states at energies such as 818.5 keV, 1578.9 keV, and 2080.2 keV. nasa.gov Further investigations using multi-nucleon transfer reactions have been employed to excite and study states above the Iπ = 10+ level, with shell-model calculations used to interpret the resulting structures. iaea.org
Table 1: Properties of the Barium-136m Nuclear Isomer
| Property | Value |
|---|---|
| Symbol | ¹³⁶ᵐBa |
| Excitation Energy | 2030.535(18) keV |
| Half-life | 308.4(19) ms |
| Spin and Parity (Jπ) | 7⁻ |
| Decay Mode | Isomeric Transition (IT) |
Theoretical Models and Nuclear Structure Calculations for Barium-136
The nuclear structure of Barium-136, situated in a transitional region of the nuclear chart, provides a fertile ground for testing and refining various nuclear models. Both collective and single-particle degrees of freedom are important in describing its properties.
Shell Model and Collective Model Approaches
The Shell Model is a fundamental theoretical framework used to describe the arrangement of nucleons (protons and neutrons) within the nucleus in discrete energy levels, analogous to the electron shells in atoms. For nuclei in the mass region of Barium-136, the relevant valence nucleons occupy orbitals between the magic numbers of 50 and 82. Shell-model calculations have been performed to understand the structure of excited states in ¹³⁶Ba, particularly those populated in nuclear reactions. iaea.orgaps.org These calculations help in assigning spin and parity to experimentally observed energy levels and in interpreting the interplay of single-particle configurations. iaea.org For instance, the structure of states above the Iπ = 10+ isomer has been interpreted using systematic shell-model calculations. iaea.org
Collective Models , on the other hand, describe the nucleus as a whole, focusing on its collective motions such as vibrations and rotations. The Interacting Boson Model (IBM) is a prominent collective model that has been successfully applied to the Barium isotopes. researchgate.net In the IBM, pairs of nucleons are treated as bosons, which can be of two types: s-bosons (with angular momentum L=0) and d-bosons (with L=2). The interactions between these bosons give rise to the collective properties of the nucleus. The IBM has been used to calculate the energy levels of the ground-state band, as well as the γ and β vibrational bands, and the reduced E2 transition probabilities for ¹³⁶Ba. researchgate.net The Dynamic Deformation Model (DDM) , an extension of the pairing-plus-quadrupole model, has also been used to study the nuclear structure of Barium isotopes, providing insights into their shape and electromagnetic transition rates. primescholars.com
Hartree-Fock Mean Field Calculations and Pairing Correlations
Hartree-Fock (HF) mean-field calculations provide a microscopic description of the nuclear structure starting from the interactions between individual nucleons. In this approach, each nucleon is considered to move in an average potential (mean field) generated by all other nucleons. The Skyrme-Hartree-Fock-Bogoliubov (HFB) method is a sophisticated version of this approach that also includes pairing correlations. msu.eduin2p3.fr
Pairing correlations are crucial for understanding the properties of open-shell nuclei like Barium-136. These are short-range correlations between pairs of nucleons, which lead to a lowering of the ground-state energy and the presence of an energy gap. The Bardeen-Cooper-Schrieffer (BCS) theory is often used within the HF framework to handle these correlations. The Hartree-Fock plus BCS (HF+BCS) model has been used to investigate the ground state properties of Barium isotopes. scispace.comresearchgate.net
The study of two-neutron transfer reactions, such as the ¹³⁶Ba(p,t)¹³⁴Ba reaction, provides a direct probe of neutron pairing correlations. uwc.ac.zaarxiv.orguni-muenchen.de Research on this reaction has shown a significant fragmentation of the neutron-pair transfer strength to excited 0+ states in the residual nucleus, which suggests a possible breakdown of the simple BCS approximation in this mass region. uwc.ac.za This detailed experimental information is vital for refining theoretical calculations of nuclear properties, including the nuclear matrix elements for neutrinoless double beta decay, where ¹³⁶Ba is the daughter nucleus of ¹³⁶Xe decay. aps.orguwc.ac.za
Nucleosynthesis and Astrophysical Context of Barium 136
Production Pathways of Barium-136 in Stellar Environments
The creation of Barium-136 is dominated by specific nuclear processes occurring in the fiery furnaces of stars. Unlike many other isotopes, its formation is primarily attributed to a single nucleosynthetic pathway.
Slow Neutron Capture Process (s-process) Contributions
Barium-136 is almost exclusively produced through the slow neutron capture process, or s-process. zenodo.orgwustl.eduarxiv.orgarxiv.orgoxfordre.comaanda.orgoxfordre.com This process occurs in low-to-intermediate mass stars, particularly during their Asymptotic Giant Branch (AGB) phase. zenodo.orgmdpi.comarxiv.org In this stellar environment, seed nuclei capture neutrons at a slow rate, allowing for beta decay to occur before another neutron is captured. This gradual addition of neutrons builds heavier elements.
Specifically, Barium-136, along with Barium-134, is considered an "s-only" isotope. zenodo.orgwustl.eduarxiv.orgaanda.orgmdpi.comosti.gov This is because its potential formation through the rapid neutron capture process (r-process) is blocked by the stable isotopes Xenon-134 and Xenon-136. arxiv.orgaanda.orgmdpi.comaanda.orgaanda.orgarxiv.org Therefore, the abundance of Barium-136 in a star is a direct indicator of the contribution from the s-process. arxiv.orgarxiv.orgaanda.org In the solar system, it's estimated that approximately 80% to 85% of barium is a product of the s-process. zenodo.orgmdpi.com
Rapid Neutron Capture Process (r-process) Considerations
The rapid neutron capture process (r-process) is characterized by a high flux of neutrons, typically occurring in explosive stellar events like supernovae or neutron star mergers. mdpi.com While the r-process is responsible for creating many heavy elements, it does not contribute to the production of Barium-136. arxiv.orgaanda.orgmdpi.comaanda.orgaanda.orgarxiv.org The stable isotopes Xenon-134 and Xenon-136 act as a shield, preventing the beta-decay chain from reaching Barium-136 during the rapid neutron capture sequence. arxiv.orgaanda.orgmdpi.comaanda.org The odd-numbered barium isotopes, Barium-135 and Barium-137, are produced by both the s- and r-processes. zenodo.orgwustl.eduoxfordre.comoxfordre.com
Contributions from P-process Nucleosynthesis
The p-process, or proton-capture process, is responsible for the creation of certain proton-rich isotopes that cannot be formed by either the s- or r-processes. researchgate.netuni-frankfurt.de This process is thought to occur in the oxygen-neon layers of massive stars before and during a core-collapse supernova. iaea.org However, the p-process does not contribute to the formation of Barium-136. Instead, it is the primary source of the lighter barium isotopes, Barium-130 and Barium-132. oxfordre.comoxfordre.comresearchgate.netusra.edu These p-only isotopes are actually destroyed during the s-process in AGB stars. researchgate.netosti.gov
Isotopic Anomalies of Barium-136 in Extraterrestrial Materials
The analysis of Barium-136 in materials that predate the formation of our solar system provides invaluable insights into the stellar environments where they originated.
Analysis of Barium-136 in Presolar Grains (e.g., Silicon Carbides)
Presolar grains, such as silicon carbides (SiC), are tiny particles that condensed in the outflows of ancient stars and were later incorporated into meteorites. zenodo.orgresearchgate.net These grains are essentially time capsules, preserving the isotopic signatures of their parent stars. zenodo.org
Studies of Barium isotopes in presolar SiC grains consistently show an s-process signature, with an enhancement of Barium-136 relative to other barium isotopes. zenodo.orgusra.edu This is often observed as negative delta values for other barium isotopes when normalized to Barium-136. zenodo.orgresearchgate.net The isotopic compositions of these grains strongly suggest that they formed in the carbon-rich envelopes of AGB stars, the primary sites of the s-process. zenodo.orgosti.gov The analysis of barium isotopic patterns in these grains helps to constrain models of s-process nucleosynthesis in AGB stars. osti.govresearchgate.net
| Grain Type | Parent Star Type (Inferred) | Key Barium-136 Signature |
| Mainstream SiC | Low-mass AGB Stars | Enhanced relative to other Ba isotopes, indicating s-process origin. zenodo.orgusra.edu |
| Type X SiC | Supernovae | Isotopic patterns are not consistent with classical s- or r-process expectations. usra.eduusra.edu |
| Type Y and Z SiC | Low-metallicity AGB Stars | Show more variable 138Ba/136Ba ratios compared to mainstream grains. arxiv.org |
Isotopic Signatures in Ancient Stellar Populations
The study of very metal-poor stars, which are among the oldest in the galaxy, reveals the chemical composition of the early universe. aanda.orgarxiv.org The relative abundances of elements in these ancient stars provide crucial constraints on the nucleosynthetic processes that occurred in the first generations of stars.
In these early galactic environments, before the main s-process from low- and intermediate-mass AGB stars had significantly enriched the interstellar medium, heavy elements were primarily produced by the r-process and an early s-process in massive, rapidly rotating stars. aanda.orgarxiv.org By analyzing the isotopic ratios of barium in these ancient stars, astronomers can disentangle the contributions of these different processes. arxiv.orgcambridge.orgresearchgate.net A higher proportion of even barium isotopes like Barium-136 points to a greater contribution from the s-process. arxiv.orgarxiv.orgaanda.org
Astrophysical Implications for Stellar Evolution Models
The stable isotope Barium-136 serves as a critical diagnostic tool for refining and validating stellar evolution models. Because it is produced exclusively through the slow neutron capture process (s-process), its abundance patterns in stars provide a clean signature of the inner workings of specific stellar environments, particularly Asymptotic Giant Branch (AGB) stars and certain massive stars. arxiv.orgphysicsworld.comaanda.orgaanda.organswersresearchjournal.org
Stellar models are tested against observed barium isotopic abundances, including that of Ba-136, in various stellar populations. osti.govarxiv.org Discrepancies between the predicted and observed abundances drive refinements in modeling complex phenomena such as stellar rotation, convection, and the physics of mass transfer in binary systems. oup.comcambridge.org
Constraining the s-process in AGB Stars:
The primary sites for the main s-process are low-to-intermediate-mass stars (less than 8 solar masses) during their AGB phase. mdpi.comoup.comoxfordre.com In the late stages of their evolution, these stars experience thermal pulses in their helium-burning shells. These events lead to the production of neutrons, primarily from the ¹³C(α,n)¹⁶O reaction, which are then captured by seed nuclei like iron to synthesize heavier elements, including Barium-136. answersresearchjournal.orgarxiv.org The newly synthesized material is then brought to the stellar surface through dredge-up episodes and expelled into the interstellar medium via stellar winds. researchgate.net
The isotopic ratios of barium, such as the ratio of odd to even isotopes (f_odd, Ba) or specific ratios like ¹³⁴Ba/¹³⁶Ba, are highly sensitive to the physical conditions within the AGB star's interior. mdpi.comresearchgate.net These conditions include the temperature, neutron density, and the structure of the carbon-rich pocket where the s-process occurs. researchgate.net By comparing the Ba-136 abundances observed in "Barium stars"—which have been polluted by material from a former AGB companion—with the predictions of AGB nucleosynthesis models, astronomers can constrain these parameters. osti.govarxiv.orgcambridge.org
Research on presolar silicon carbide (SiC) grains found in meteorites provides further constraints. These grains condensed in the outflows of AGB stars and retain the isotopic signature of their parent star. researchgate.netarxiv.org Analyses of Ba-136 within these grains offer direct, high-precision data to test the accuracy of AGB stellar models. researchgate.netresearchgate.net For example, studies have used the δ(¹³⁸Ba/¹³⁶Ba) values in these grains to probe the structure of the ¹³C pocket in AGB stars. researchgate.net
Probing Nucleosynthesis in Massive Stars:
While AGB stars are the main source of s-process elements in the solar system, massive stars (greater than 8-10 solar masses) also contribute through the "weak s-process". arxiv.orgoup.com This process occurs during core helium and shell carbon burning. arxiv.org Furthermore, models of rapidly rotating, metal-poor massive stars predict an "enhanced s-process" that can produce heavier elements up to the barium peak. arxiv.orgoup.comoup.com
The presence and abundance of Ba-136 in very metal-poor stars, which formed in the early Galaxy before AGB stars had time to significantly enrich the interstellar medium, provide crucial evidence for these massive star models. arxiv.orgaanda.org Since Ba-136 is shielded from the rapid neutron capture process (r-process) by the stable isotope Xenon-136, its detection in these ancient stars points towards an early s-process site, likely in fast-rotating massive stars. arxiv.orgaanda.orgaanda.organswersresearchjournal.org The observed scatter in the [Sr/Ba] ratio at very low metallicities is also explained by the strong dependence of s-process production in massive stars on their rotation and metallicity. oup.com
Data from Stellar Observations:
High-resolution spectroscopy of metal-poor stars and Barium stars allows for the determination of barium isotopic fractions. The profile of barium's spectral lines is sensitive to the mixture of its isotopes; the even isotopes like Ba-136 primarily influence the core of the line, while the odd isotopes (¹³⁵Ba and ¹³⁷Ba), which have hyperfine splitting, broaden the line's wings. aanda.orgaanda.org This allows researchers to calculate the fraction of odd isotopes (f_odd), which in turn reveals the relative contributions of the s-process and r-process to the star's barium content. aanda.orgmdpi.com A low f_odd value indicates a dominant s-process origin. aanda.org
Table 1: Barium Isotope Production Processes
This table outlines the primary nucleosynthetic origins of the stable barium isotopes. The distinct origin of Barium-136 makes it an ideal tracer for the s-process.
| Isotope | Natural Abundance (%) | Primary Nucleosynthesis Process(es) | Notes |
| ¹³⁰Ba | 0.106 | p-process | Bypassed by both s- and r-processes. oxfordre.com |
| ¹³²Ba | 0.101 | p-process | Bypassed by both s- and r-processes. oxfordre.com |
| ¹³⁴Ba | 2.417 | s-process only | Shielded from the r-process by ¹³⁴Xe. aanda.orgaanda.orgmdpi.com |
| ¹³⁵Ba | 6.592 | s-process, r-process | Produced by both slow and rapid neutron capture. oxfordre.comaanda.org |
| ¹³⁶Ba | 7.854 | s-process only | Shielded from the r-process by ¹³⁶Xe. aanda.orgaanda.orgmdpi.com |
| ¹³⁷Ba | 11.232 | s-process, r-process | Produced by both slow and rapid neutron capture. oxfordre.comaanda.org |
| ¹³⁸Ba | 71.698 | s-process, r-process | The most abundant isotope, produced by both processes. oxfordre.comaanda.org |
Table 2: Research Findings on Barium Isotopic Fractions in Stars
This table summarizes key findings from spectroscopic studies aimed at determining the s-process and r-process contributions to barium abundances in different types of stars. A lower odd-isotope fraction (f_odd, Ba) points to a stronger s-process contribution, highlighting the role of Ba-136.
| Star Type / Name | Metallicity [Fe/H] | Key Finding | Implication for Stellar Models | Reference(s) |
| HD 140283 | -2.59 | The Ba isotopic mix indicates a purely s-process signature (f_odd = 0.02 ± 0.06). | Challenges theories that r-process should dominate in such old, metal-poor stars, suggesting an early s-process source. aanda.org | physicsworld.comaanda.org |
| CS 31082-001 (r-II star) | -2.9 | High odd-isotope fraction (f_odd, Ba = 0.43 ± 0.09), indicating a ~91% r-process contribution to barium. | Confirms the classification of r-II stars as being heavily enriched by r-process events, providing a baseline for pure r-process yields. | aanda.org |
| HE 0338-3945 (CEMP-r/s star) | -2.42 | Low odd-isotope fraction (f_odd, Ba = 0.23 ± 0.12), indicating a mix of s- and r-process, with s-process being dominant. | Provides data on nucleosynthesis in systems with mixed contributions, likely from mass transfer in a binary system, which models must replicate. | aanda.org |
| Various Ba Stars | -0.58 to +0.12 | Odd-isotope fractions correspond to s-process contributions of 71% to 91%. | Confirms that heavy elements in Ba stars originate from s-process enrichment from a former AGB companion, validating AGB models. | mdpi.com |
Nuclear Reactions Involving Barium 136
Neutron-Induced Reactions on Barium-136
Neutron-induced reactions on ¹³⁶Ba are crucial for understanding nucleosynthesis and for practical applications in nuclear technology.
Neutron Capture Cross Sections (n,γ)
The neutron capture reaction, ¹³⁶Ba(n,γ)¹³⁷Ba, provides insight into the s-process of nucleosynthesis. Cross sections for this reaction have been measured using the activation technique. aps.org By irradiating samples with both thermal and epithermal neutrons, researchers have been able to determine values for thermal cross sections and effective resonance integrals. aps.org
Measurements of the neutron capture cross sections for various barium isotopes, including ¹³⁶Ba, have been conducted. aps.org These experiments also led to improved measurements of the half-lives of the resulting radioactive isotopes. aps.org
(n,2n) Reaction Cross Section Measurements
The ¹³⁶Ba(n,2n)¹³⁵Ba reaction, where an incident neutron ejects two neutrons from the nucleus, has been studied to understand nuclear reaction mechanisms at higher neutron energies. The excitation functions for this reaction have been calculated using statistical models like TALYS 1.6, EMPIRE-3.2.2, and ALICE-GDH up to 20 MeV. epj-conferences.orgresearchgate.net These theoretical calculations are then compared with experimental data from databases such as EXFOR. epj-conferences.orgresearchgate.net
For the ¹³⁶Ba(n,2n) reaction, experimental data have been sourced from multiple studies. epj-conferences.org There is notable agreement between the cross-sections calculated by different codes and the experimental data, particularly in the 10 to 15 MeV range. epj-conferences.org Semi-empirical formulas have also been used to estimate the cross-section at 14.2 MeV, showing good agreement with both theoretical calculations and experimental results. epj-conferences.orgresearchgate.net
| Energy Range (MeV) | Finding | Reference Codes/Experiments |
|---|---|---|
| 13.3 - 14.9 | Agreement between calculation and experimental data. | Ikeda et al. |
| < 11.5 | Agreement between calculation and experimental data. | Strohmaier et al. |
| 10 - 15 | Good agreement between three computer codes and experimental data. | EMPIRE, TALYS, ENDF/B-VII.1, EXFOR |
| 14.2 | Close agreement between semi-empirical data, calculated data, and experimental data. | EMPIRE, TALYS, ENDF/B-VII.1 |
Charged Particle-Induced Reactions on Barium-136
Reactions induced by charged particles, such as protons and deuterons, are essential for producing specific isotopes for medical use and for studying the structure of the nucleus.
Proton-Induced Reactions (p,x) for Isotope Production
Proton-induced reactions on ¹³⁶Ba are particularly important for the production of the medically relevant radionuclide Lanthanum-135 (¹³⁵La). researchgate.netepj.org The cross-sections for ¹³⁶Ba(p,x) reactions have been measured for the first time in the energy range of 14.0 to 29.3 MeV using the stacked foil technique. researchgate.netepj.org
The primary reaction of interest is ¹³⁶Ba(p,2n)¹³⁵La. Experimental results have been compared with data from the TENDL-2023 library. epj.org The calculated yields of radionuclides from these reactions demonstrate that the ¹³⁶Ba(p,2n)¹³⁵La reaction is a viable method for producing ¹³⁵La with high activity and radioisotopic purity for medical applications. researchgate.netepj.org
| Radionuclide | Yield (MBq/µA·h) |
|---|---|
| ¹³⁵La | 951 |
| ¹³³La | 12 |
| ¹³⁵mBa | 30 |
| ¹³²Cs | 0.3 |
Deuteron-Induced Reactions (d,α) in Nuclear Structure Studies
The ¹³⁸Ba(d,α)¹³⁶Cs reaction is utilized to study the nuclear structure of the resulting Cesium-136 nucleus. semanticscholar.org Such transfer reactions provide crucial information about the energy levels and wave functions of the states in the final nucleus. These studies are important for understanding the details of nuclear structure, which can have implications for other areas of nuclear physics, such as the study of double beta decay. semanticscholar.org For instance, understanding the structure of nuclei in the A=136 region is relevant to the ¹³⁶Xe double beta decay. semanticscholar.org
Experimental Methodologies for Nuclear Reaction Studies
A variety of experimental techniques are employed to study nuclear reactions involving ¹³⁶Ba.
For neutron-induced reactions, the activation method is commonly used. aps.org This involves irradiating a sample of barium and then measuring the radioactivity of the products to determine the reaction cross-sections.
For charged particle-induced reactions, the stacked foil technique is a standard method. researchgate.netepj.orgresearchgate.netnih.gov This involves irradiating a stack of thin target foils, allowing for the measurement of reaction cross-sections at different energies simultaneously. Following irradiation, high-resolution gamma-ray spectrometry is used to identify and quantify the produced radionuclides based on their characteristic gamma-ray emissions. researchgate.netresearchgate.net
These experimental results are often compared with theoretical predictions from nuclear model codes such as EMPIRE , TALYS , and ALICE-IPPE to refine our understanding of nuclear reaction mechanisms. epj-conferences.orgresearchgate.netnih.gov
Activation Techniques and Gamma Spectroscopy
Activation techniques are fundamental in the experimental study of nuclear reactions involving Barium-136. tracesciences.com These methods typically involve irradiating a target containing ¹³⁶Ba with a beam of particles, such as protons or neutrons, to induce nuclear reactions and produce radioactive isotopes. researchgate.net The subsequent decay of these products is then analyzed using gamma spectroscopy. researchgate.net
High-resolution gamma-ray spectrometry is a crucial tool for identifying and quantifying the radionuclides produced. ezag.com This technique allows for the precise measurement of the energies and intensities of the gamma rays emitted by the decay of the activated products. nasa.gov For instance, in experiments bombarding enriched ¹³⁶Ba with protons, a lithium-drifted germanium (Ge(Li)) detector, and more recently high-purity germanium (HPGe) detectors, are used to observe the resulting gamma rays. researchgate.netnasa.gov This system can achieve an energy resolution of a few keV for 1-MeV gamma rays, enabling the detailed analysis of complex gamma-ray spectra. nasa.gov
Research has utilized these techniques to study the products of reactions such as ¹³⁶Ba(p,x), where 'x' represents various outgoing particles. Following irradiation, the activated samples undergo gamma-ray spectroscopy to measure the cross-sections of different reaction channels. researchgate.net For example, the decay of Lanthanum-136, produced from ¹³⁶Ba, has been studied by measuring the energies and relative intensities of its emitted gamma rays, leading to the identification of excited states in Barium-136. nasa.gov The analysis of these spectra, often aided by digital computer codes, allows for the determination of peak intensities, energies, and the half-lives of the produced isotopes. nasa.gov
Post-irradiation examination (PIE) techniques, though often applied to nuclear fuel, share methodologies with activation analysis. iaea.org They involve the non-destructive and destructive analysis of irradiated materials in specialized facilities like hot cells to understand microstructural changes and the distribution of fission products, such as barium isotopes. iaea.org
Stack Foil Irradiation Methods
The stack foil irradiation technique is a widely employed method for measuring nuclear reaction cross-sections over a range of energies simultaneously. researchgate.netresearchgate.net This method involves stacking thin foils of the target material, often along with monitor foils with well-known reaction cross-sections, and irradiating the entire stack with a particle beam. researchgate.net The particle beam loses energy as it passes through each foil, allowing for the measurement of excitation functions in a single experiment.
In studies involving Barium-136, targets are often prepared from enriched barium compounds like Barium Carbonate (BaCO₃) or Barium Nitrate. nasa.govresearchgate.netamericanelements.com For instance, the cross-sections of ¹³⁶Ba(p,x) reactions have been measured for the first time in the proton energy range of 14.0 to 29.3 MeV using this technique. epj.org Similarly, it has been used to measure the excitation functions of proton-induced reactions on natural barium up to 70 MeV and deuteron-induced reactions up to 50 MeV. researchgate.netresearchgate.net
After irradiation, the activity of each foil in the stack is measured individually using gamma spectroscopy to determine the number of product nuclei created. researchgate.net This data, combined with the known beam parameters and foil characteristics, allows for the calculation of the reaction cross-section at the specific energy corresponding to that foil's position in the stack. researchgate.net This method has been instrumental in generating data for reactions like ¹³⁶Ba(p,2n)¹³⁵La, which is relevant for producing the medically significant radionuclide Lanthanum-135. epj.org
Interactive Table: Proton-Induced Reaction Products from ¹³⁶Ba
The following table details the yields of various radionuclides produced from the irradiation of Barium-136 with protons, as determined by the stack foil technique.
| Product Radionuclide | Reaction | Calculated Yield (MBq/µA·h) |
| Lanthanum-135 | ¹³⁶Ba(p,2n)¹³⁵La | 951 |
| Lanthanum-133 | Not specified | 12 |
| Barium-135m | Not specified | 30 |
| Cesium-132 | Not specified | 0.3 |
| Data sourced from a study measuring ¹³⁶Ba(p,x) reactions in the energy range of 29.3 → 14.0 MeV. epj.org |
Theoretical Nuclear Reaction Models and Data Evaluation for Barium-136
Theoretical nuclear reaction models are essential for interpreting experimental results and predicting reaction cross-sections where experimental data is unavailable. epj-conferences.org For reactions involving Barium-136, several model codes are commonly used, including TALYS, EMPIRE (Empirical Model for Nuclear Reactions), and ALICE. researchgate.netepj-conferences.org These codes are based on statistical models of the nucleus and are used to calculate excitation functions, which describe how the cross-section of a reaction varies with the energy of the incident particle. epj-conferences.org
Experimental data obtained from techniques like stack foil irradiation are frequently compared with the predictions of these theoretical models. researchgate.net For example, measured cross-sections for proton-induced reactions on ¹³⁶Ba have been compared with theoretical data from the EMPIRE and TALYS codes, often accessed through the TENDL (TALYS-based Evaluated Nuclear Data Library). researchgate.netdntb.gov.ua Such comparisons show that the agreement in the low-energy region is often quite good. researchgate.net
Similarly, calculations for the ¹³⁶Ba(n,2n)¹³⁵Ba reaction have been performed using EMPIRE, TALYS, and ALICE-GDH codes for neutron energies up to 20 MeV. epj-conferences.orgresearchgate.net The results from these codes are then compared with available experimental data from databases like EXFOR (Experimental Nuclear Reaction Data) and with evaluated nuclear data libraries such as ENDF/B-VII.1. epj-conferences.orgresearchgate.net These comparisons are crucial for validating and refining the nuclear models. epj-conferences.org For the ¹³⁶Ba(n,2n)¹³⁵Ba reaction, good agreement is generally found between the calculations of the three computer codes, the ENDF/B-VII.1 evaluation, and experimental data in the 10 to 15 MeV range. researchgate.net
This process of comparing experimental results with theoretical predictions and evaluated data libraries is a critical component of nuclear data evaluation, ensuring that the best possible data is available for applications in science and technology. epj-conferences.org
Interactive Table: Theoretical Model Comparison for ¹³⁶Ba(n,2n)¹³⁵Ba Reaction
This table shows a comparison of experimental measurements with theoretical calculations from various nuclear model codes for the ¹³⁶Ba(n,2n)¹³⁵Ba reaction cross-section.
| Data Source | Energy Range (MeV) | Finding |
| Ikeda et al. (Experimental) | 13.3 - 14.9 | Agrees with theoretical calculations. |
| Strohmaier et al. (Experimental) | < 11.5 | Agrees with theoretical calculations. |
| Strohmaier et al. (Experimental) | > 5 | Data are much higher than the calculation. |
| EMPIRE, TALYS, ALICE (Theoretical) | 10 - 15 | Good agreement with experimental data from EXFOR and with ENDF/B-VII.1 files. |
| This comparison highlights the importance of experimental data in validating and constraining theoretical models. epj-conferences.orgresearchgate.net |
Applications of Barium 136 in Fundamental Physics Experiments
Barium-136 as a Daughter Product in Neutrinoless Double Beta Decay Research
The search for neutrinoless double beta decay is a primary focus of modern particle and nuclear physics. nih.gov It is a process where an atomic nucleus decays by emitting two electrons without the corresponding emission of two antineutrinos. llnl.gov This can only occur if the neutrino is its own antiparticle, a so-called Majorana particle. nih.gov The observation of this decay would prove that lepton number is not a conserved quantity in nature and could help explain the matter-antimatter asymmetry in the universe. next-experiment.org
One of the most promising isotopes for studying neutrinoless double beta decay is Xenon-136 (¹³⁶Xe). mappingignorance.org Large-scale experiments, such as EXO-200, nEXO, and NEXT, utilize tonnes of ¹³⁶Xe as both the source of the potential decay and the detection medium. llnl.govtriumf.cafrontiersin.org The hypothetical decay process is:
¹³⁶Xe → ¹³⁶Ba²⁺ + 2e⁻
In this reaction, a ¹³⁶Xe nucleus transforms into a Barium-136 nucleus (¹³⁶Ba), which is expected to be in a doubly ionized state (Ba²⁺) in a gaseous xenon environment, along with the emission of two electrons. nih.govmappingignorance.org The detection of these two electrons with a combined energy equal to the Q-value of the decay (the mass difference between the parent and daughter atoms) is the primary signature of the event. wikipedia.org
Several major collaborations are actively searching for this decay:
nEXO (next Enriched Xenon Observatory): This experiment is designed to use five tonnes of liquid xenon enriched to 90% in ¹³⁶Xe. llnl.govtriumf.ca Its projected sensitivity for the half-life of neutrinoless double beta decay is beyond 10²⁸ years. mdpi.com
NEXT (Neutrino Experiment with a Xenon TPC): This collaboration is developing high-pressure gaseous xenon time projection chambers (TPCs) to search for the decay of ¹³⁶Xe. next-experiment.orgfrontiersin.org The NEXT-100 detector is currently operational. next-experiment.org
PandaX-4T: This experiment uses a 3.7-tonne natural xenon target to search for neutrinoless double beta decay of ¹³⁶Xe. arxiv.org
Current experiments have established lower limits on the half-life of this decay. For example, the EXO-200 experiment set a limit of > 3.5 x 10²⁵ years. mdpi.com
A significant challenge in neutrinoless double beta decay experiments is the presence of background events from natural radioactivity and cosmic rays, which can mimic the signal of the decay. unm.edu To achieve the required sensitivity, these backgrounds must be suppressed to extremely low levels, ideally less than 0.1 counts per ton per year. unm.eduarxiv.org
The detection of the ¹³⁶Ba daughter ion, a technique known as "barium tagging," offers a powerful method for background rejection. nih.govwikipedia.org Since no known radioactive background process produces a barium ion in conjunction with the two-electron signal, the coincident detection of ¹³⁶Ba would provide an unambiguous signature of the double beta decay of ¹³⁶Xe. next-experiment.orgarxiv.org This would effectively create a background-free experimental environment, significantly enhancing the sensitivity of the search. unm.edustanford.edu The implementation of barium tagging could improve the sensitivity to the decay half-life by a factor of 2-3 without increasing the amount of the isotope. mdpi.com
Search for Neutrinoless Double Beta Decay of Xenon-136
Advanced Barium-136 Tagging Techniques
The ability to isolate and identify a single ¹³⁶Ba ion within a large volume of xenon is a major experimental undertaking. next-experiment.org Various advanced techniques are being developed to achieve this, primarily centered around single-atom or single-ion detection methods. nih.gov
A promising approach for barium tagging involves the use of molecular fluorescent sensors. mappingignorance.orgusp.br These are specially designed organic molecules that exhibit a change in their fluorescence properties upon binding to a barium ion. mappingignorance.orgnext-experiment.org
Turn-on Fluorescent Sensors: Researchers have developed chemosensors that are essentially non-fluorescent on their own but become brightly fluorescent when they capture a Ba²⁺ ion. acs.orgnih.gov This "turn-on" mechanism provides a high signal-to-background ratio for detection. arxiv.org For instance, an iridium-based sensor has been shown to switch from a brief greenish fluorescence to a long-lasting orange-red phosphorescence upon binding to barium. mappingignorance.org
Bicolor Fluorescent Indicators (FBI): The NEXT collaboration is developing FBI molecules that have different emission spectra in their free and barium-bound states. mappingignorance.orgusp.br These sensors are based on an aza-crown ether to capture the Ba²⁺ ion, coupled to a fluorophore. usp.br
Laser-Induced Fluorescence (LIF): This technique involves exciting the trapped barium ion or atom with lasers and detecting the characteristic fluorescence it emits. arxiv.org This method can be highly selective to barium's unique electronic transitions. stanford.edu
These methods aim to achieve single-molecule fluorescence imaging (SMFI), a technique capable of detecting individual ions. arxiv.orgacs.org
In high-pressure xenon gas (HPGXe) TPCs, such as those used by the NEXT collaboration, the daughter product is expected to be a doubly charged barium ion (Ba²⁺). nih.govnih.gov The challenge is to transport this ion to a sensor plane and detect it.
Ion Transport: The NEXT collaboration is researching the use of radiofrequency (RF) carpets to guide the Ba²⁺ ions to the detection plane. nih.gov
In-Situ Microscopy: A key technological hurdle is the development of a microscope that can function within the high-pressure, ultra-clean xenon gas environment. next-experiment.org Recent breakthroughs include the demonstration of a high-pressure fluorescence microscope capable of imaging individual barium ions at 10 bar of xenon pressure. mappingignorance.org This microscope uses single-molecule fluorescence imaging to detect Ba²⁺ ions captured by a chemosensor on a solid surface. mappingignorance.orgnih.gov
The successful integration of these technologies into a large-scale HPGXe TPC would enable an essentially background-free search for neutrinoless double beta decay. mcgill.ca
For liquid xenon (LXe) experiments like nEXO, a different approach to barium tagging is being pursued. In LXe, the Ba²⁺ ion is likely to be neutralized to a singly charged ion (Ba⁺) or a neutral atom (Ba). stanford.edu
The proposed method involves:
Trapping: A cryogenic probe is inserted into the LXe to the location of a potential decay event. stanford.eduarxiv.org The barium daughter is trapped in a thin layer of solid xenon (SXe) frozen onto the probe's tip. arxiv.orgarxiv.org
Imaging: The probe is then analyzed to image the single barium atom within the solid xenon matrix via fluorescence imaging. stanford.eduarxiv.org
Researchers have successfully demonstrated the imaging and counting of individual barium atoms in a solid xenon matrix. stanford.eduarxiv.org By scanning a focused laser across the SXe, the fluorescence from a single barium atom can be detected. stanford.edunih.gov The fluorescence persists for a period before abruptly disappearing, which is a clear sign of single-atom imaging. stanford.eduarxiv.org This technique has been shown to work for barium atoms in different vacancy sites within the solid xenon crystal. researchgate.netresearchgate.net This establishes the fundamental principle of a viable barium tagging technique for future liquid xenon-based experiments. arxiv.orgosti.gov
Interactive Data Table
| Experiment | Isotope | Decay Product | Detection Medium | Barium Tagging Approach |
| nEXO | ¹³⁶Xe | ¹³⁶Ba | Liquid Xenon | Imaging of single Ba atoms in a solid xenon matrix. triumf.castanford.edu |
| NEXT | ¹³⁶Xe | ¹³⁶Ba²⁺ | High-Pressure Gaseous Xenon | Single-molecule fluorescence imaging with chemosensors. next-experiment.orgnext-experiment.org |
| PandaX-4T | ¹³⁶Xe | ¹³⁶Ba | Natural Xenon | Not a primary focus of the initial experiment. arxiv.org |
Barium Tagging in High-Pressure Xenon Gas Time Projection Chambers
Barium-136 in Atomic Parity Violation Studies
Barium-136, a stable isotope of barium, is a subject of significant interest in the field of fundamental physics, particularly in experiments designed to study atomic parity violation (APV). nipne.ro APV is a phenomenon that arises from the weak neutral current, mediated by the Z⁰ boson, which causes a minute mixing of atomic energy levels of opposite parity. arxiv.org Measuring these parity-violating transition amplitudes allows physicists to determine the weak charge of the nucleus (Q_W), providing a sensitive probe for physics beyond the Standard Model of particle physics. arxiv.org
The selection of barium for APV studies is motivated by several key factors. The magnitude of parity-violating effects in atoms scales approximately with the cube of the atomic number (Z³), making heavy elements like barium (Z=56) prime candidates for such measurements. nipne.ro Furthermore, singly ionized barium (Ba⁺) possesses a single valence electron, giving it a relatively simple atomic structure that is amenable to precise theoretical calculations and experimental manipulation. nipne.rocern.ch
Research in this area often involves a chain of stable barium isotopes with an even number of neutrons, including ¹³⁰Ba, ¹³²Ba, ¹³⁴Ba, ¹³⁶Ba, and ¹³⁸Ba. nipne.ro A significant advantage of these even-even isotopes is that they have a ground state nuclear spin of zero. nipne.roberkeley.edu This property is crucial as it eliminates the complexities of hyperfine structure effects and spin-dependent interactions between the electron and the nucleus in the experimental setup. nipne.ro
Recent proposals aim to enhance the precision of APV measurements in barium ions to a level below 0.1%. arxiv.orgarxiv.org One innovative approach involves using multi-ion entangled states to reject systematic shifts that conserve parity while selectively detecting the parity-violating signal. arxiv.orgarxiv.org This advanced protocol is designed to overcome significant systematic challenges that have hampered previous single-ion measurement schemes, potentially improving measurement precision by orders of magnitude. arxiv.orgarxiv.org The ability to perform high-fidelity detection and laser cooling on specific, low-abundance isotopologues like ¹³⁶BaF further opens avenues for precision tests of fundamental symmetries. arxiv.org
The table below summarizes the key nuclear properties of Barium-136 relevant to its use in these studies.
| Property | Value |
| Atomic Number (Z) | 56 |
| Mass Number (A) | 136 |
| Natural Abundance | 7.854% tracesciences.com |
| Nuclear Spin (I) | 0 nipne.roberkeley.edu |
Detailed research findings from various studies underscore the importance of Barium-136 in the quest for new physics through atomic parity violation.
| Research Focus | Key Findings & Methodologies | Reference |
| Nuclear Structure in APV | The ground state structure of even-even Barium isotopes (including ¹³⁶Ba) is calculated using Hartree-Fock methods. Their zero nuclear spin simplifies the interpretation of APV experiments by avoiding hyperfine effects. | nipne.ro |
| High-Precision APV Measurement | A proposed scheme utilizes entangled states of multiple barium ions to achieve a measurement precision of ≤ 0.1%. This method aims to common-mode reject parity-conserving systematic shifts. | arxiv.orgarxiv.org |
| Isotope-Selective Manipulation | Demonstration of isotopologue-selective laser cooling of barium monofluoride (¹³⁶BaF), enabling the creation of intense molecular beams for precision measurements. | arxiv.org |
These ongoing and proposed experiments highlight the crucial role of Barium-136 as a tool to test the electroweak interaction at low energies and search for deviations from the Standard Model. nipne.roarxiv.org
Advanced Analytical Methodologies for Barium 136 Isotopic Analysis
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for Barium-136
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is a powerful technique for high-precision isotope ratio analysis of elements in both liquid and solid samples. thermofisher.comgfz.de In this method, a sample is introduced into an inductively coupled plasma, which atomizes and ionizes the elements. gfz.de The resulting ions are then passed through a mass spectrometer that separates them based on their mass-to-charge ratio, and the different isotopes are measured simultaneously by multiple detectors (Faraday cups). thermofisher.comgfz.de
For the analysis of ¹³⁶Ba, MC-ICP-MS offers high sensitivity and sample throughput. thermofisher.comnu-ins.com The instrument is typically equipped with multiple Faraday cups to simultaneously measure the ion beams of various barium isotopes, such as ¹³⁴Ba, ¹³⁵Ba, ¹³⁶Ba, ¹³⁷Ba, and ¹³⁸Ba. nih.govsemanticscholar.org To achieve high-precision measurements, it is essential to separate barium from other matrix elements prior to analysis to avoid interferences. nih.govresearchgate.net This is often accomplished through techniques like ion exchange chromatography. nih.govustc.edu.cn
Some MC-ICP-MS systems are equipped with collision/reaction cell (CRC) technology to help remove isobaric interferences. thermofisher.com More advanced systems utilize a pre-cell mass filter to isolate specific masses before they enter the CRC, preventing secondary reactions and improving accuracy. thermofisher.com
Isobaric Interference Correction Strategies (e.g., Xenon, Lanthanum, Cerium)
A significant challenge in the mass spectrometric analysis of barium isotopes is the presence of isobaric interferences, where ions of other elements have the same nominal mass as a barium isotope. For ¹³⁶Ba, the primary isobaric interferences are from Xenon (¹³⁶Xe) and Cerium (¹³⁶Ce). nu-ins.comnih.govdoi.org Additionally, Lanthanum (¹³⁸La) and Cerium (¹³⁸Ce) can interfere with ¹³⁸Ba, which is often used in isotopic ratio calculations. nih.govacs.org
Xenon (Xe): Xenon is present in the argon gas used to generate the plasma in MC-ICP-MS and can cause significant interference at mass 136. nih.govdoi.org Correction for Xe interference is typically achieved by monitoring a non-interfered Xe isotope, such as ¹³¹Xe, and using the known natural isotopic abundances of xenon to calculate and subtract the contribution of ¹³⁶Xe from the measured signal at mass 136. nih.govdoi.org
Lanthanum (La) and Cerium (Ce): Lanthanum and Cerium are rare earth elements that can be present in geological and environmental samples. acs.org ¹³⁶Ce is a direct isobaric interference on ¹³⁶Ba. nih.gov To correct for these interferences, non-interfered isotopes of the interfering elements, such as ¹³⁹La and ¹⁴⁰Ce, are monitored during the analysis. nih.gov By measuring the intensity of these monitor isotopes and knowing the natural isotopic ratios, the contributions of ¹³⁶Ce, ¹³⁸Ce, and ¹³⁸La to the barium isotope signals can be calculated and subtracted. nih.govepa.gov In some cases, chemical separation techniques are employed to remove La and Ce from the sample before analysis, minimizing the need for correction. nih.govacs.org Another approach involves operating the ICP at a lower power, which selectively converts La and Ce ions to their oxide forms (LaO⁺ and CeO⁺), shifting them to higher masses and effectively removing the interference. mssj.jp
Interactive Table: Isobaric Interferences on Barium Isotopes
| Barium Isotope | Interfering Isobar | Source of Interference | Correction Strategy |
| ¹³⁶Ba | ¹³⁶Xe | Argon plasma gas | Monitor ¹³¹Xe and subtract ¹³⁶Xe contribution. nih.govdoi.org |
| ¹³⁶Ba | ¹³⁶Ce | Sample matrix | Monitor ¹⁴⁰Ce and subtract ¹³⁶Ce contribution; chemical separation. nih.govacs.org |
| ¹³⁸Ba | ¹³⁸La | Sample matrix | Monitor ¹³⁹La and subtract ¹³⁸La contribution; chemical separation. nih.govacs.org |
| ¹³⁸Ba | ¹³⁸Ce | Sample matrix | Monitor ¹⁴⁰Ce and subtract ¹³⁸Ce contribution; chemical separation. nih.govacs.org |
Double Spike Techniques for Mass Bias Correction
Instrumental mass bias, the preferential transmission of heavier or lighter isotopes through the mass spectrometer, must be corrected to obtain accurate isotope ratios. semanticscholar.org The double spike technique is a powerful method for correcting this bias. semanticscholar.orgacs.org This technique involves adding a precisely calibrated mixture of two enriched isotopes (the "double spike") to the sample before chemical processing and analysis. researchgate.netpitt.edu
For barium analysis, a common double spike consists of enriched ¹³⁰Ba and ¹³⁵Ba or ¹³⁵Ba and ¹³⁷Ba. acs.orggeomar.de By measuring the isotopic ratios of the spiked sample and knowing the exact composition of the double spike, the instrumental mass fractionation can be calculated and corrected for all barium isotope ratios, including ¹³⁶Ba. acs.orggeomar.de A key advantage of the double spike method is that it can also correct for isotopic fractionation that may occur during the chemical separation process, eliminating the need for complete recovery of barium from the sample. nih.govresearchgate.net The selection of the spike isotopes is optimized to achieve the highest precision for the desired isotope ratios. nih.gov
Laser Ablation Mass Spectrometry in Barium-136 Research
Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) is a technique that allows for the direct analysis of solid samples. eag.com A pulsed laser beam is used to remove a small amount of material from the sample surface, and the ablated material is then transported by a carrier gas to the ICP-MS for ionization and analysis. eag.com This method provides high spatial resolution, making it suitable for analyzing zonation in minerals or other heterogeneous materials. researchgate.netnih.gov
In the context of ¹³⁶Ba research, LA-ICP-MS can be used to determine the isotopic composition of barium in solid samples without the need for sample digestion. spectroscopyonline.com This is particularly useful for in-situ analysis of geological and biological samples, such as otoliths (fish ear bones), to trace environmental and migratory histories. researchgate.net The technique has been demonstrated to be capable of distinguishing between different barium isotopes, including ¹³⁶Ba, with good agreement between experimental and theoretical abundances. spectroscopyonline.com Femtosecond lasers are increasingly used in LA-ICP-MS as they minimize thermal effects and can improve the resolution of chemical imaging. mdpi.com
Radiochemical Separation Techniques for Barium-136 Samples
Prior to isotopic analysis by mass spectrometry, it is often necessary to separate barium from the sample matrix to eliminate interferences. nih.govresearchgate.net Radiochemical separation techniques are employed to isolate and purify barium from complex mixtures. fiveable.me These methods are crucial for obtaining accurate and precise isotopic data, especially for samples with low barium concentrations or high concentrations of interfering elements. nih.govepa.gov
Common separation techniques include ion exchange chromatography, solvent extraction, and precipitation. epa.gov For barium separation, cation exchange chromatography is widely used. nih.govustc.edu.cn In this method, the sample is loaded onto a column packed with a cation exchange resin. By using a sequence of different acids as eluents, matrix elements can be selectively removed, while barium is retained on the resin and then eluted in a purified fraction. nih.govustc.edu.cn For example, a common procedure involves using hydrochloric acid (HCl) to elute major matrix elements, followed by nitric acid (HNO₃) to collect the purified barium. nih.gov The efficiency of the separation, particularly the removal of isobaric interferences like Lanthanum and Cerium, is critical for accurate ¹³⁶Ba analysis. nih.govacs.org In some cases, multiple column passes may be necessary to achieve the required purity. nih.gov
Geochemical and Environmental Tracing Applications of Barium 136
Barium Isotope Fractionation in Natural Systems
Barium isotope fractionation, the process that alters the relative abundances of barium isotopes, is a key principle underlying its use as a tracer. This fractionation occurs during various physical, chemical, and biological processes. For instance, the precipitation of the mineral barite (BaSO₄) from seawater is a primary driver of barium isotope fractionation in the open ocean. nih.govresearchgate.net During this process, lighter isotopes, including those of barium, are preferentially incorporated into the solid barite phase. nih.govgoldschmidt.info This leaves the surrounding seawater enriched in heavier isotopes. researchgate.net
The extent of this fractionation is relatively constant, with barite being about 0.5 per mil (‰) lighter in its barium isotopic composition compared to the seawater from which it precipitates. nih.govresearchgate.net This predictable fractionation creates distinct isotopic signatures in different oceanic reservoirs. Surface waters in nutrient-poor regions tend to be depleted in barium and have a heavier isotopic composition, while nutrient-rich deep waters have higher barium concentrations and a lighter isotopic composition. researchgate.net
Beyond the oceans, barium isotope fractionation has been observed in soils, rivers, and biological systems. nih.gov Plants, for example, appear to fractionate barium isotopes during uptake from soil solutions. nih.gov Experimental studies have also investigated fractionation during the formation of other barium-bearing minerals, such as witherite (BaCO₃) and the double carbonate BaMn[CO₃]₂, revealing that lighter barium isotopes are generally enriched in the solid phase compared to the aqueous solution. tandfonline.comresearchgate.net The magnitude of this fractionation can be influenced by factors such as precipitation rate and the chemical composition of the solution. researchgate.net
Tracing Crustal Material Recycling in Geochemistry (e.g., Mantle Studies)
Barium isotopes, including ¹³⁶Ba, have emerged as sensitive tracers for the recycling of crustal materials back into the Earth's mantle. ustc.edu.cngeomar.deustc.edu.cn This is because crustal materials, such as marine sediments and altered oceanic crust (AOC), have significantly higher barium concentrations and distinct isotopic compositions compared to the mantle. ustc.edu.cnustc.edu.cnresearchgate.net
Mid-ocean ridge basalts (MORBs), which are derived from the melting of the upper mantle, exhibit variations in their barium isotope compositions. geomar.deustc.edu.cn These variations are interpreted as evidence for the incorporation of recycled crustal components into the mantle source of these basalts. researchgate.net "Enriched" MORBs (E-MORBs) show isotopic signatures similar to those of marine sediments, suggesting that a small amount of sediment (around 0.1%) added to the depleted mantle can impart a sedimentary barium signature. nih.govresearchgate.net
By analyzing the barium isotopic composition of mantle-derived rocks like MORBs, ocean island basalts (OIBs), and continental basalts, geochemists can identify the signature of ancient subducted crust. geomar.deresearchgate.net This provides crucial insights into the processes of mantle convection and the long-term geochemical evolution of the Earth. The distinct isotopic signatures of different crustal reservoirs, such as marine sediments versus AOC, can even allow for the differentiation of the types of materials being recycled. ustc.edu.cnresearchgate.net
Table 1: Barium Isotope Ratios in Different Geological Materials
| Material | δ¹³⁸/¹³⁴Ba (‰) Range | Reference |
|---|---|---|
| Depleted MORB Mantle (DMM) | +0.03 to +0.05 | geomar.de |
| Enriched MORBs (E-MORBs) | ~0.03 | nih.gov |
| Global MORB | -0.04 to +0.15 | geomar.de |
| Marine Sediments (average) | ~0.01 | nih.gov |
| Altered Oceanic Crust (AOC) | -0.09 to +0.33 | nih.gov |
Application of Barium-136 in Marine Biogeochemical Cycling Studies
The accumulation of biogenic barium, primarily in the form of barite, in marine sediments is a widely used proxy for export production—the amount of organic carbon sinking from the surface ocean to the deep sea. researchgate.netvliz.beresearchgate.net The formation of barite is closely linked to the decay of organic matter in the water column. goldschmidt.info Therefore, higher rates of barite accumulation in sediments generally indicate higher levels of past marine productivity. goldschmidt.infovliz.be
The barium isotope ratio (δ¹³⁸/¹³⁴Ba) of these sediments offers a more refined tool for reconstructing paleo-productivity. goldschmidt.info Because isotopically light barium is preferentially taken up into barite, changes in the δ¹³⁸/¹³⁴Ba of seawater, and consequently in the sedimentary barite, reflect shifts in the rate of barite precipitation. goldschmidt.info An increase in the δ¹³⁸/¹³⁴Ba of sedimentary barite suggests a higher rate of barite formation and thus, higher productivity. goldschmidt.info This isotopic approach can help to overcome some of the limitations of using only barite accumulation rates, which can be affected by preservation issues. whiterose.ac.uk
Barium isotopes are also a promising tracer for tracking the input of freshwater from rivers into the ocean. researchgate.netgeomar.de Rivers are the largest source of barium to the oceans, and their isotopic composition can be distinct from that of seawater. researchgate.net By analyzing the barium isotopic composition of coastal waters and marine organisms like corals, scientists can trace the influence of riverine discharge. geomar.de For instance, studies have shown that the δ¹³⁸/¹³⁴Ba in coral skeletons can record seasonal changes in river runoff, making it a potential new proxy for reconstructing past hydrological cycles. geomar.de The biological cycling of barium within river basins can also be investigated using its isotopes, providing insights into nutrient pathways. copernicus.org
As discussed in section 7.2, barium isotopes, including ¹³⁶Ba, are instrumental in studying the Earth's crust and mantle. ontosight.ai The distinct isotopic signatures of crustal materials (sediments and altered oceanic crust) compared to the mantle allow geochemists to trace the recycling of these materials through subduction zones. ustc.edu.cnresearchgate.netresearchgate.net The analysis of barium isotopes in mantle-derived lavas provides evidence for the presence of recycled components and helps to quantify their contribution to magma generation. researchgate.netresearchgate.net This information is crucial for understanding the chemical heterogeneity of the mantle and the long-term evolution of the Earth's crust and mantle. csic.es
Future Directions and Emerging Research Avenues for Barium 136
Advancements in Experimental Nuclear Physics Facilities
The study of Barium-136 and its role in nucleosynthesis and fundamental physics is poised for significant advancement, driven by the development of next-generation experimental facilities. These facilities offer unprecedented capabilities for producing and studying exotic nuclei, providing crucial data for refining our understanding of the cosmos.
A key area of research is the precise measurement of neutron capture cross sections for barium isotopes, which is fundamental to understanding the s-process (slow neutron capture process) that creates heavy elements in stars. kit.eduresearchgate.net Facilities with high neutron fluxes and advanced detector arrays are crucial for these measurements.
Key facilities and their contributions:
Time-of-Flight (TOF) Facilities: These facilities, often utilizing pulsed neutron beams from particle accelerators or research reactors, are essential for measuring neutron capture cross sections over a wide range of energies. kit.eduiaea.org The Karlsruhe 4π BaF2 detector is a notable instrument used in such measurements. kit.edu The Detector for Advanced Neutron Capture Experiments (DANCE) at Los Alamos National Laboratory is another powerful calorimeter used for these studies. osti.govaps.org
Accelerator Mass Spectrometry (AMS): AMS is a highly sensitive technique for detecting and quantifying rare isotopes, including those relevant to nucleosynthesis studies.
Ion Storage Rings: These facilities allow for the precise measurement of the properties of exotic, short-lived nuclei, which can be crucial for understanding the reaction pathways that lead to the formation of stable isotopes like Barium-136.
Underground Laboratories: Deep underground laboratories, such as the Laboratorio Subterráneo de Canfranc, provide the low-background environments necessary for sensitive experiments searching for rare events like neutrinoless double beta decay. sissa.it
The development of new facilities, such as the Facility for Rare Isotope Beams (FRIB), is expected to significantly enhance our ability to produce and study neutron-rich isotopes, which are critical for understanding the r-process (rapid neutron capture process) and its potential contributions to the abundance of elements like barium. osti.gov
Refined Astrophysical Models for Barium-136 Nucleosynthesis
Barium-136 is primarily synthesized through the s-process in Asymptotic Giant Branch (AGB) stars. oup.com However, recent astronomical observations and the analysis of presolar grains have revealed discrepancies with standard s-process models, suggesting the need for more refined theoretical frameworks. researchgate.netphysicsworld.com
Key areas of refinement in astrophysical models include:
The Role of the i-Process: The intermediate neutron-capture process (i-process) has been proposed to explain certain isotopic abundance patterns that are not well-reproduced by the s- or r-processes alone. researchgate.netenergy.gov Recent studies have focused on constraining the conditions for the i-process by measuring key nuclear reaction rates, such as the neutron-capture cross section of Barium-139. energy.govaps.org The i-process is characterized by neutron densities intermediate between the s- and r-processes and may occur in various stellar environments, including low-metallicity AGB stars and massive stars. arxiv.org
Impact of Stellar Rotation and Metallicity: Stellar models that incorporate rotation and consider a wider range of metallicities have shown that these factors can significantly impact the production of heavy elements. arxiv.orgoup.com For instance, in very metal-poor stars with fast rotation, the production of heavier s-process elements like barium can be significantly enhanced. oup.com
Nuclear Physics Inputs: The accuracy of astrophysical models is heavily dependent on the precision of nuclear physics inputs, such as neutron capture cross sections and beta-decay rates. oup.com Ongoing experimental efforts to measure these quantities with higher accuracy are crucial for improving the predictive power of nucleosynthesis models. aps.orgosti.gov For example, the analysis of barium isotopic compositions in presolar silicon carbide (SiC) grains provides stringent constraints on s-process models in AGB stars. arxiv.org
The following table summarizes the key nucleosynthesis processes and their relevance to Barium-136:
| Nucleosynthesis Process | Key Characteristics | Relevance to Barium-136 |
| s-process (slow) | Low neutron densities, occurs in AGB stars. | Primary production mechanism for Ba-136. oup.com |
| r-process (rapid) | High neutron densities, associated with explosive events like supernovae or neutron star mergers. | Contributes to the overall barium abundance, but less so for Ba-136 specifically. |
| i-process (intermediate) | Intermediate neutron densities. | May contribute to the abundance of barium isotopes and help explain observed anomalies. researchgate.netenergy.gov |
Development of Novel Barium-136 Detection Technologies
The precise detection of Barium-136 is not only important for astrophysical studies but is also a critical component of experiments searching for neutrinoless double beta decay (0νββ). iaea.orgeuropa.eu The hypothetical 0νββ decay of Xenon-136 produces a Barium-136 daughter nucleus. The ability to detect this single Barium-136 ion in coincidence with the two emitted electrons would provide a "background-free" signature of the decay. unm.eduaps.orgarxiv.org
Emerging technologies for Barium-136 detection:
Single-Molecule Fluorescence Imaging (SMFI): This technique, borrowed from biochemistry, utilizes specially designed fluorescent molecules (fluors) that bind to and are "turned on" by the presence of a barium ion. energy.govuta.educern.ch The detection of a fluorescent spot would signal the presence of a Barium-136 daughter ion. aps.org The NEXT collaboration is actively developing this technology for use in high-pressure xenon gas detectors. energy.govinfn.it Recent advancements have demonstrated the ability to image individual barium ions in pressurized xenon gas. nih.gov
Resonance Ionization Mass Spectrometry (RIMS): RIMS is a highly selective and sensitive technique that uses lasers to ionize a specific element, which can then be identified by a mass spectrometer. This method is being explored for the detection of single Barium-136 atoms.
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This is a powerful technique for high-precision isotope ratio measurements. researchgate.netrsc.org Recent advancements in MC-ICP-MS, including improved sample preparation and methods to reduce isobaric interferences (from elements like Xenon, Lanthanum, and Cerium), have enhanced its capability for analyzing barium isotopes in various geological and hydrological samples. mssj.jpnih.gov
Thermal Ionization Mass Spectrometry (TIMS): TIMS is another standard technique for high-precision analysis of stable barium isotopes. jst.go.jp
The development of these novel detection technologies holds the promise of revolutionizing the search for neutrinoless double beta decay and providing unprecedented insights into the origins of the elements. unm.educern.ch
Q & A
Q. What are the key nuclear properties of Barium-136, and how do they influence experimental design in isotope studies?
Barium-136, a neutron-rich isotope, is notable for its potential in double-beta decay studies. Key properties include its nuclear spin (0⁺), half-life (>10²¹ years for 0νββ decay), and isotopic abundance (~7.8% in natural barium). Researchers must account for its low natural abundance when designing experiments, often requiring isotopic enrichment via centrifugal or electromagnetic separation . Experimental setups (e.g., high-purity germanium detectors) should minimize cosmic-ray backgrounds and incorporate shielding (lead/copper) to isolate weak decay signals .
Q. What spectroscopic techniques are most effective for characterizing Barium-136 in solid-state systems?
Gamma-ray spectroscopy is widely used to identify decay pathways (e.g., 0νββ decay to Xenon-136). Pair this with mass spectrometry (e.g., TIMS or ICP-MS) for isotopic purity validation. For structural analysis, neutron diffraction is preferred due to barium’s low atomic number, which reduces X-ray scattering efficiency. Ensure calibration against certified reference materials (e.g., NIST SRM 610) to mitigate instrumental drift .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported half-life values for Barium-136’s double-beta decay modes?
Discrepancies arise from varying detector sensitivities and background noise levels. To address this:
- Statistical methods : Apply Bayesian inference to integrate datasets from multiple experiments (e.g., GERDA, EXO-200), accounting for systematic uncertainties .
- Replication : Use modular detector arrays (e.g., LEGEND-200) to cross-validate results under identical conditions .
- Background modeling : Implement machine learning (e.g., convolutional neural networks) to distinguish decay signals from spurious events .
Q. What methodological challenges arise in synthesizing Barium-136-enriched compounds, and how can they be mitigated?
Challenges include isotopic contamination and oxidation during synthesis. Best practices:
- Isotope separation : Use gas centrifuges with barium nitrate precursors to achieve >95% enrichment .
- Inert environments : Conduct reactions in argon-gloveboxes (<1 ppm O₂) to prevent BaO formation.
- Purity validation : Pair neutron activation analysis (NAA) with ICP-MS to quantify trace impurities (e.g., Ba-138) .
Q. How do lattice dynamics in Barium-136-containing materials affect neutrinoless double-beta decay (0νββ) experiments?
Phonon-mediated interactions in crystal lattices (e.g., BaF₂ scintillators) can quench decay signals. To model this:
- Computational approaches : Use density functional theory (DFT) to simulate electron-phonon coupling in candidate materials .
- Experimental validation : Compare thermal conductivity measurements (e.g., via time-domain thermoreflectance) with DFT predictions to refine models .
Methodological Guidance for Data Analysis
Q. What statistical frameworks are optimal for analyzing low-signal 0νββ decay data in Barium-136 experiments?
- Frequentist vs. Bayesian : Bayesian methods are preferred for small datasets, as they incorporate prior knowledge (e.g., detector efficiency curves) .
- Limit-setting : Use the CLs method to establish upper bounds on decay half-lives while accounting for background fluctuations .
- Open data practices : Share raw spectra and Monte Carlo simulations via repositories like Zenodo to enable meta-analyses .
Q. How can researchers ensure reproducibility in Barium-136 decay studies?
- Protocol standardization : Adopt the NuSTAR collaboration’s guidelines for detector calibration and data acquisition .
- Metadata documentation : Record environmental variables (temperature, humidity) and beamline parameters in FAIR-compliant formats .
- Peer review : Pre-register experimental designs on platforms like Open Science Framework to solicit feedback preemptively .
Tables for Reference
Table 1 : Key Isotopic Properties of Barium-136
Table 2 : Common Contaminants in Barium-136 Samples
| Contaminant | Source | Mitigation Strategy |
|---|---|---|
| Ba-138 | Incomplete isotopic separation | Centrifuge optimization |
| BaO | Ambient oxidation | Glovebox synthesis (<1 ppm O₂) |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
